Cas no 1434126-84-7 ((1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane)
![(1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane structure](https://ossimg.kuujia.com/scimg/1434500/1434126-84-7x500.png)
1434126-84-7 structure
Product Name:(1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane
CAS No:1434126-84-7
MF:C7H14N2
MW:126.199461460114
MDL:MFCD22205854
CID:1057096
PubChem ID:68271606
Update Time:2025-04-20
(1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane Chemical and Physical Properties
Names and Identifiers
-
- (1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane
- rel-(1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane
- AKOS025405501
- 1434126-84-7
- SCHEMBL12457855
- CS-0053994
- cis-4-Methyl-4,7-diazabicyclo[4.2.0]octane
- DB-222580
- 2135332-33-9
- P17877
-
- MDL： MFCD22205854
- Inchi： 1S/C7H14N2/c1-9-3-2-6-4-8-7(6)5-9/h6-8H,2-5H2,1H3/t6-,7-/m0/s1
- InChI Key： FKLSALOSNKEZRE-BQBZGAKWSA-N
- SMILES： N1C[C@@H]2CCN(C)C[C@H]12
Computed Properties
- Exact Mass: 126.11600
- Monoisotopic Mass: 126.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3A^2
- XLogP3: 0.1
Experimental Properties
- PSA: 15.27000
- LogP: 0.17660
(1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR470483-250mg |
(1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane |
1434126-84-7 | 250mg |
£1386.00 | 2023-09-02 | ||
| Chemenu | CM504437-1g |
(1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane |
1434126-84-7 | 98% | 1g |
$2677 | 2023-02-02 | |
| eNovation Chemicals LLC | D911738-0.25g |
(1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane |
1434126-84-7 | 95% | 0.25g |
$1085 | 2024-07-20 | |
| eNovation Chemicals LLC | D205776-0.25g |
(1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane |
1434126-84-7 | 98% | 0.25g |
$4310 | 2023-09-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05611-100MG |
(1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane |
1434126-84-7 | 95% | 100MG |
￥ 4,131.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05611-250MG |
(1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane |
1434126-84-7 | 95% | 250MG |
￥ 6,606.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05611-500MG |
(1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane |
1434126-84-7 | 95% | 500MG |
￥ 11,008.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05611-1G |
(1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane |
1434126-84-7 | 95% | 1g |
￥ 16,513.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05611-5G |
(1R,6S)-3-methyl-3,8-diazabicyclo[4.2.0]octane |
1434126-84-7 | 95% | 5g |
￥ 49,539.00 | 2023-04-05 | |
| A2B Chem LLC | AI35562-1g |
(1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane |
1434126-84-7 | 1g |
$3936.00 | 2024-04-20 |
(1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
1434126-84-7 ((1R,6S)-3-Methyl-3,8-diazabicyclo[4.2.0]octane) Related Products
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